Cas no 1235382-54-3 (3-(difluoromethoxy)methylpiperidine)

• Product Name: 3-(difluoromethoxy)methylpiperidine
• CAS No: 1235382-54-3
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• MDL: MFCD24619071
• CID: 5617152
• PubChem ID: 58495767
• Update Time: 2025-06-08

3-(difluoromethoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(difluoromethoxy)methyl]piperidine
• EN300-2915343
• 1235382-54-3
• 3-(difluoromethoxymethyl)piperidine
• JPLWHENCWSONCD-UHFFFAOYSA-N
• SCHEMBL1320252
• 3-Difluoromethoxymethyl-piperidine
• Piperidine, 3-[(difluoromethoxy)methyl]-
• 3-(difluoromethoxy)methylpiperidine

• MDL： MFCD24619071
• Inchi： 1S/C7H13F2NO/c8-7(9)11-5-6-2-1-3-10-4-6/h6-7,10H,1-5H2
• InChI Key： JPLWHENCWSONCD-UHFFFAOYSA-N
• SMILES： FC(OCC1CNCCC1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(difluoromethoxy)methylpiperidine

Recent Advances in the Study of 3-(Difluoromethoxy)methylpiperidine (CAS: 1235382-54-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(difluoromethoxy)methylpiperidine (CAS: 1235382-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and piperidine moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of high interest for drug discovery and development.

One of the key areas of research involving 3-(difluoromethoxy)methylpiperidine is its role as a modulator of neurotransmitter systems. Preliminary findings suggest that this compound exhibits high affinity for specific receptor subtypes, particularly those involved in the regulation of dopamine and serotonin pathways. These properties make it a potential candidate for the treatment of neuropsychiatric conditions such as depression, anxiety, and schizophrenia. Furthermore, its metabolic stability and blood-brain barrier permeability have been highlighted in recent pharmacokinetic studies, underscoring its suitability for CNS-targeted therapies.

In addition to its neurological applications, 3-(difluoromethoxy)methylpiperidine has also been investigated for its potential in metabolic disease management. Recent in vitro and in vivo studies have demonstrated its ability to modulate key enzymes involved in lipid and glucose metabolism. For instance, it has been shown to inhibit the activity of dipeptidyl peptidase-4 (DPP-4), an enzyme implicated in type 2 diabetes. These findings open new avenues for the development of novel antidiabetic agents based on this chemical scaffold.

The synthetic chemistry community has also made significant strides in optimizing the production of 3-(difluoromethoxy)methylpiperidine. Recent publications describe innovative synthetic routes that improve yield and purity while reducing environmental impact. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Notably, the use of green chemistry principles, such as catalytic fluorination and solvent-free reactions, has been emphasized in these synthetic protocols.

Despite these promising developments, challenges remain in the full characterization of 3-(difluoromethoxy)methylpiperidine's safety profile and long-term effects. Current research is focused on comprehensive toxicological assessments and structure-activity relationship (SAR) studies to identify potential derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(difluoromethoxy)methylpiperidine (CAS: 1235382-54-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with advancements in synthetic methodologies, position it as a valuable candidate for future drug development. Ongoing and future studies will undoubtedly shed more light on its full therapeutic potential and pave the way for innovative treatments across multiple disease areas.